(6-Chloro-2-methoxy-pyrimidin-4-yl)hydrazine

• Molecular Formula: C5H7ClN4O
• Molecular Weight: 174.59 g/mol
• IUPAC Name: (6-chloro-2-methoxypyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C5H7ClN4O/c1-11-5-8-3(6)2-4(9-5)10-7/h2H,7H2,1H3,(H,8,9,10)
• InChI Key: NBFWZOFDKWPGEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CC(=N1)Cl)NN

Description

(6-Chloro-2-methoxy-pyrimidin-4-yl)hydrazine is a useful research compound. Its molecular formula is C5H7ClN4O and its molecular weight is 174.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-dichloro-2-methoxy-pyrimidine (1.1 g, 6.2 mmol) was dissolved in 100 mL of anhydrous tetrahydrofuran. To the resultant reaction solution hydrazine (0.19 mL, 6.2 mmol) and potassium carbonate (2.6 g, 18 mmol) were added and the reaction mixture was stirred for 3 days. The potassium carbonate was removed by filtration and the filtrate was concentrated in vacuo. Crystallization of the residue from ethyl acetate:hexanes yielded 414 mg (39%) of the title compound.